Cas no 5767-93-1 ((1s,3as,3bs,5ar,9ar,9bs,11as)-9a,11a-dimethyl-1-(2-methyl-1,3-dithiolan-2-yl)-2,3,3a,3b,4,5,5a,8,9,9b,10,11-dodecahydro-1h-indeno[5,4-f]chromen-7-one)

• Product name: (1s,3as,3bs,5ar,9ar,9bs,11as)-9a,11a-dimethyl-1-(2-methyl-1,3-dithiolan-2-yl)-2,3,3a,3b,4,5,5a,8,9,9b,10,11-dodecahydro-1h-indeno[5,4-f]chromen-7-one
• CAS No: 5767-93-1
• MF: C₂₂H₃₄O₂S₂
• MW: 394.634164333344
• CID: 1606209
• PubChem ID: 247291

(1s,3as,3bs,5ar,9ar,9bs,11as)-9a,11a-dimethyl-1-(2-methyl-1,3-dithiolan-2-yl)-2,3,3a,3b,4,5,5a,8,9,9b,10,11-dodecahydro-1h-indeno[5,4-f]chromen-7-one Chemical and Physical Properties

Names and Identifiers

• (1s,3as,3bs,5ar,9ar,9bs,11as)-9a,11a-dimethyl-1-(2-methyl-1,3-dithiolan-2-yl)-2,3,3a,3b,4,5,5a,8,9,9b,10,11-dodecahydro-1h-indeno[5,4-f]chromen-7-one
• AC1L6JYE
• KST-1A7021
• (4ar,4bs,6as,7s,9as,9bs,11ar)-4a,6a-dimethyl-7-(2-methyl-1,3-dithiolan-2-yl)tetradecahydroindeno[5,4-f]chromen-2(3h)-one
• CTK5A7268
• AR-1A5465
• NSC61696
• AG-K-27750
• AC1L6JYE; KST-1A7021; (4ar,4bs,6as,7s,9as,9bs,11ar)-4a,6a-dimethyl-7-(2-methyl-1,3-dithiolan-2-yl)tetradecahydroindeno[5,4-f]chromen-2(3h)-one; CTK5A7268; AR-1A5465; NSC61696; AG-K-27750;
• DTXSID90289509
• NSC-61696
• 5767-93-1

• Inchi： InChI=1S/C22H34O2S2/c1-20-10-8-16-14(4-7-18-21(16,2)11-9-19(23)24-18)15(20)5-6-17(20)22(3)25-12-13-26-22/h14-18H,4-13H2,1-3H3/t14-,15-,16-,17-,18+,20-,21+/m0/s1
• InChI Key： CFXULKWGUZXMER-QMFSJDNRSA-N
• SMILES： CC12CCC3C(C1CCC2C4(SCCS4)C)CCC5C3(CCC(=O)O5)C

Computed Properties

• Exact Mass: 394.20000
• Monoisotopic Mass: 394.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 526.8°C at 760 mmHg
• Flash Point: 256.6°C
• Refractive Index: 1.568
• PSA: 76.90000
• LogP: 5.74700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones